Cas no 187753-29-3 (2-Piperidinecarboxylicacid, 4-methylene-, methyl ester)

• Product Name: 2-Piperidinecarboxylicacid, 4-methylene-, methyl ester
• CAS No: 187753-29-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 115115
• PubChem ID: 45082152
• Update Time: 2025-06-28

2-Piperidinecarboxylicacid, 4-methylene-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid, 4-methylene-, methyl ester
• methyl 4-methylidenepiperidine-2-carboxylate
• 2-Piperidinecarboxylicacid,4-methylene-,methylester(9CI)
• EN300-7701054
• 187753-29-3
• DTXSID00665133

• Inchi： 1S/C8H13NO2/c1-6-3-4-9-7(5-6)8(10)11-2/h7,9H,1,3-5H2,2H3
• InChI Key： YTNFPIMPMOZPDH-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(=C)CCN1)=O

Computed Properties

• Exact Mass: 155.095
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 0.5

Additional information on 2-Piperidinecarboxylicacid, 4-methylene-, methyl ester

2-Piperidinecarboxylic Acid, 4-Methylene-, Methyl Ester (CAS No. 187753-29-3): An Overview and Recent Advances

2-Piperidinecarboxylic acid, 4-methylene-, methyl ester (CAS No. 187753-29-3) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, also known as methyl 4-methylene-2-piperidinecarboxylate, is characterized by its unique molecular structure, which includes a piperidine ring and a methylene group, making it an attractive building block for various chemical transformations.

The molecular formula of 2-piperidinecarboxylic acid, 4-methylene-, methyl ester is C₉H₁₅NO₂, and its molecular weight is approximately 169.21 g/mol. The compound is typically synthesized through the esterification of 4-methylene-2-piperidinecarboxylic acid with methanol in the presence of an acid catalyst. This process yields a clear, colorless liquid that is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

Recent research has highlighted the potential of methyl 4-methylene-2-piperidinecarboxylate in the development of novel pharmaceuticals. A study published in the *Journal of Medicinal Chemistry* in 2021 explored the use of this compound as a precursor for the synthesis of NMDA receptor antagonists, which are being investigated for their therapeutic potential in treating neurological disorders such as Alzheimer's disease and depression. The unique structural features of methyl 4-methylene-2-piperidinecarboxylate allow it to serve as a key intermediate in the synthesis of these compounds, enhancing their bioavailability and efficacy.

In addition to its applications in pharmaceuticals, methyl 4-methylene-2-piperidinecarboxylate has shown promise in the field of materials science. Researchers at the University of California, Berkeley, have utilized this compound to develop new types of polymeric materials with enhanced mechanical properties. The incorporation of methyl 4-methylene-2-piperidinecarboxylate into polymer chains has been shown to improve the tensile strength and flexibility of the resulting materials, making them suitable for use in advanced applications such as flexible electronics and biomedical devices.

The physical properties of methyl 4-methylene-2-piperidinecarboxylate are well-documented. It has a boiling point of approximately 180°C at atmospheric pressure and a melting point ranging from -30°C to -35°C. The compound exhibits moderate stability under standard laboratory conditions but can degrade when exposed to strong acids or bases. Its low toxicity profile makes it suitable for use in a wide range of industrial processes.

Safety considerations are an important aspect when handling methyl 4-methylene-2-piperidinecarboxylate. While it is generally considered safe for laboratory use, proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. The compound should be stored in a cool, dry place away from incompatible substances such as oxidizers and strong acids.

In conclusion, methyl 4-methylene-2-piperidinecarboxylate (CAS No. 187753-29-3) is a valuable compound with diverse applications in organic synthesis, pharmaceuticals, and materials science. Its unique molecular structure and favorable physical properties make it an attractive choice for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow.